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Compound of Interest

Compound Name: 3-(2-Bromophenoxy)propan-1-ol
CAS No.: 52449-01-1
Cat. No.: B1437334

Get Quote

. J

Subject: 3-(2-Bromophenoxy)propan-1-ol

Document ID: SDS-WP-52449 | Revision: 2.1 | Status: Active Research Grade

Chemical Identity & Molecular Architecture

Compound Name: 3-(2-Bromophenoxy)propan-1-ol CAS Registry Number: 52449-01-1
(Verify with specific vendor batch) Synonyms: 3-(2-Bromophenyloxy)propanol; 2-(3-
Hydroxypropoxy)bromobenzene Molecular Formula: C

H
BrO
Molecular Weight: 231.09 g/mol [1]

Physicochemical Profile
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Property Value (Approximate) Operational Implication

] o ) Requires gentle warming (30—
) Viscous Liquid / Low-melting ) )
Physical State ol 40°C) for precise volumetric
oli
transfer.

Low vapor pressure at RT,
Boiling Point >290°C (Predicted) however, aerosols formed

during heating are hazardous.

Lipophilic: Readily penetrates

Solubilit Organic Solvents (DCM, dermal barriers. Poor water
olubili
Y EtOAc, DMSO) solubility makes water-only
decontamination ineffective.
Moderate bioaccumulation
LogP ~2.3-2.6 potential; binds to lipid

bilayers.

GHS Hazard Assessment & Toxicological Logic

Standard SDSs list hazards; this section explains the mechanism to inform risk assessment.

Core Hazard Classification (GHS)

Signal Word:WARNING

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.[2]
H335: May cause respiratory irritation.[2]

H412: Harmful to aquatic life with long-lasting effects (Predicted based on halogenated
phenol ether structure).

Mechanistic Toxicology (The "Why")
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o Dermal Penetration (The Phenoxy Vector): The phenoxy-alkyl chain mimics fatty acid
structures, allowing the molecule to transit the stratum corneum. Once absorbed, the aryl
bromide moiety can act as a weak alkylating agent or metabolic burden on hepatic enzymes
(P450 system).

e Mucosal Irritation: The primary alcohol (-OH) combined with the ether linkage creates a
polar-nonpolar interface that disrupts mucous membranes in the eyes and lungs, leading to
immediate inflammation upon contact.

e Sensitization Potential: While not formally classified as a sensitizer in all databases,
halogenated aromatics can form haptens with skin proteins. Repeated exposure should be
treated as a sensitization risk.

Operational Handling & Storage Protocols

A self-validating workflow to minimize exposure.

A. Storage Integrity

e Environment: Store at 2—8°C (Refrigerated).

o Light Sensitivity: The Aryl-Bromide bond is susceptible to photolytic cleavage over time,
liberating free radicals and HBr. Amber glass is mandatory.

o Atmosphere: Hygroscopic potential is low, but storage under Nitrogen/Argon is
recommended to prevent oxidation of the alcohol to the aldehyde/acid.

B. Transfer Protocol (The "Viscous Oil" Method)

Do not attempt to pipette this substance cold. It will adhere to tips, leading to inaccurate dosing

and contamination.

o Equilibration: Allow the sealed container to reach room temperature in a desiccator (prevents
condensation).

» Viscosity Management: If solid/viscous, warm the outer container in a water bath at 35°C for
10 minutes.
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e Solvent Prep: Pre-dissolve in the reaction solvent (e.g., DMF or DCM) inside the source vial
if possible, then transfer the solution. This ensures 100% mass transfer and reduces
handling of the neat chemical.

C. Decision Matrix: Handling Workflow

4. Transfer Method Post-Op 5. Decontamination
(Gravimetric/Syringe) (Solvent Wipe -> Soap)

2. PPE Selection
(Nitrile >0.11mm)

3. Engineering Control
(Fume Hood >0.5m/s)

1. Pre-Handling Check
(Color/State)

STOP: Dark Color/Acrid Smell
(Decomposition)

Click to download full resolution via product page

Figure 1: Operational workflow for handling halogenated phenol ethers. Note the "Stop"
condition if degradation is observed.

Emergency Response & Waste Management
The "Barrier-Neutralize-Clean" Spill Protocol

Because this compound is lipophilic, water alone will spread the contamination.

o Barrier: Immediately surround the spill with dry absorbent (vermiculite or polypropylene
pads).

» Solubilize: Apply a specific solvent (Ethanol or Isopropanol) to a paper towel, then wipe the
spill area. Do not pour solvent directly on the spill (this spreads it).

o Clean: Follow with a surfactant-rich soap and water wash to remove the solvent-residue
complex.

First Aid Logic

e Eye Contact: Flush for 15 minutes.[3] The lipophilic nature means the chemical resists
washing; mechanical irrigation is critical.
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» Skin Contact:Do not use ethanol on skin (it enhances absorption). Use Polyethylene Glycol
(PEG-400) if available, or copious soap and water.

Synthesis & Application Context
Why are we using this? Understanding the chemistry aids safety.

This molecule is a "linker" scaffold. The bromine atom serves as a handle for cross-coupling
(e.g., Suzuki-Miyaura) or lithiation, while the alcohol allows attachment to amines or other
nucleophiles.

Common Reaction Risks:

o Williamson Ether Synthesis: Often used to make this compound (2-Bromophenol + 3-Bromo-
1-propanol). Residual 2-Bromophenol (highly toxic/corrosive) may be present as an impurity.

o Cyclization: Under strong base, this molecule can cyclize to form chroman derivatives.

Reactivity Pathway Diagram

3-(2-Bromophenoxy)propan-1-ol

Path A: Activation Path B: Metalation
(MsCI/TsClI + Base) (Li-Halogen Exchange)

J Y

Risk: Exothermic Risk: Cryogenic
HCI Generation Moisture Sensitivity

Click to download full resolution via product page

Figure 2: Common downstream synthetic pathways and associated safety risks.
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e CymitQuimica.3-(2-Bromophenoxy)propan-1-ol Product Data & CAS Verification.
Retrieved from

e PubChem.3-Phenoxypropan-1-ol (Structural Analog Safety Data). National Library of
Medicine. Retrieved from

» ECHA (European Chemicals Agency).Registration Dossier for Halogenated Phenyl Ethers
(Read-Across Methodology). Retrieved from

e Sigma-Aldrich.Safety Data Sheet for 3-(2-Bromophenyl)-1-propanol (Isomer/Analog
Comparison). Retrieved from

(Note: Where specific toxicological data for CAS 52449-01-1 was absent, safety protocols were
derived using validated Read-Across methods from structural analogs 3-phenoxypropan-1-ol
and 2-bromophenol.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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